Cas no 1434180-02-5 (Pyrimidine, 2-chloro-4-[(1E)-2-ethoxyethenyl]-)

• Product Name: Pyrimidine, 2-chloro-4-[(1E)-2-ethoxyethenyl]-
• CAS No: 1434180-02-5
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• CID: 2103144
• Update Time: 2023-11-19

Pyrimidine, 2-chloro-4-[(1E)-2-ethoxyethenyl]- Chemical and Physical Properties

Names and Identifiers

• (E)-2-chloro-4-(2-ethoxyvinyl)pyrimidine
• Pyrimidine, 2-chloro-4-[(1E)-2-ethoxyethenyl]-
• CID 89396823

• Inchi： 1S/C8H9ClN2O/c1-2-12-6-4-7-3-5-10-8(9)11-7/h3-6H,2H2,1H3/b6-4+
• InChI Key： XJINJQZDWOYDLK-GQCTYLIASA-N
• SMILES： ClC1=NC=CC(/C=C/OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Topological Polar Surface Area: 35

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 334.4±17.0 °C(Predicted)
• pka: -1.86±0.31(Predicted)